(+)-6-Chloromethyl-4-hydroxytetrahydropyran-2-one

• Molecular Formula: C6H9ClO3
• Molecular Weight: 164.59 g/mol
• IUPAC Name: 6-(chloromethyl)-4-hydroxyoxan-2-one
• InChI: InChI=1S/C6H9ClO3/c7-3-5-1-4(8)2-6(9)10-5/h4-5,8H,1-3H2
• InChI Key: KLWVUDQIPZIXER-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)OC1CCl)O

Description

(+)-6-Chloromethyl-4-hydroxytetrahydropyran-2-one is a useful research compound. Its molecular formula is C6H9ClO3 and its molecular weight is 164.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 270 mg (1.66 mmol) of (-)-6-chloromethyltetrahydropyran-2,4-dione obtained in Example 1, 10 mg platinum dioxide and 100 ml of ethyl acetate was stirred for 7 hours under hydrogen atmosphere. After completion of the reaction, the catalyst was removed by filtration, and the solvent was distilled off to obtain 199.6 mg (yield 73%) of (+)-6-chloromethyl-4-hydroxytetrahydropyran-2-one [a compound of the formula (3)] having